Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride

• IUPAC Name: methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate;hydrochloride
• InChI: InChI=1S/C11H13F2NO3.ClH/c1-7-5-8(10(15)16-2)3-4-9(7)17-11(12,13)6-14;/h3-5H,6,14H2,1-2H3;1H
• InChI Key: SECFMXZZUSAYQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)OC)OC(CN)(F)F.Cl
• Molecular Formula: C11H14ClF2NO3
• Molecular Weight: 281.68 g/mol

Description

Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride, also known as DFE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFE is a derivative of benzoic acid and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride is not fully understood. It is believed to work by inhibiting the activity of enzymes involved in various biological processes. Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride has been found to inhibit the activity of bacterial and fungal enzymes, which is why it has potential as an antibiotic and antifungal agent. It has also been found to inhibit the activity of enzymes involved in cancer cell growth and the formation of amyloid-beta plaques.
Biochemical and Physiological Effects:
Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride has been found to have a number of biochemical and physiological effects. It has been found to inhibit the growth of bacteria and fungi, induce apoptosis in cancer cells, and inhibit the formation of amyloid-beta plaques. Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride has also been found to have antioxidant properties, which could make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride has a number of advantages for lab experiments. It is a relatively stable compound and can be easily synthesized. It has also been found to have low toxicity, which makes it safe to use in lab experiments. However, Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride has some limitations for lab experiments. It is not water-soluble, which makes it difficult to use in aqueous solutions. It also has a short half-life, which means that it may not be effective in long-term experiments.

Future Directions

There are a number of future directions for research on Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride. One area of research could focus on the development of new antibiotics based on Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride. Another area of research could focus on the use of Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride in the treatment of Alzheimer's disease. Additionally, more research could be done to understand the mechanism of action of Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride and its potential applications in other fields.

Synthesis Methods

Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride is synthesized through a multi-step process that involves the reaction of 4-methylbenzoic acid with thionyl chloride to produce 4-methylbenzoyl chloride. This is then reacted with 2-amino-1,1-difluoroethanol to produce methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate. Finally, this compound is reacted with hydrochloric acid to produce Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride hydrochloride.

Scientific Research Applications

Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride has been extensively studied for its potential applications in various fields. It has been found to have antibacterial and antifungal properties and has been used in the development of new antibiotics. Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride has also been studied for its potential use in cancer treatment. It has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoate hydrochloride has also been studied for its potential use in the treatment of Alzheimer's disease. It has been found to inhibit the formation of amyloid-beta plaques, which are a hallmark of Alzheimer's disease.